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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673

For Researchers, Scientists, and Drug Development Professionals

Ammonium thiosulfate ((NH4)2S203), a widely used compound in agriculture as a liquid
fertilizer and in various industrial applications, presents a complex environmental profile. This
technical guide provides a comprehensive overview of its interactions with soil, water, and air,
its toxicological effects on various organisms, and the experimental methodologies used for its
assessment.

Executive Summary

Ammonium thiosulfate (ATS) serves as a source of both nitrogen and sulfur for plants. Its
environmental impact is multifaceted. In soll, it influences nutrient availability, pH, and microbial
activity, notably inhibiting nitrification. In aquatic environments, it exhibits varying levels of
toxicity to different organisms. Its decomposition in the environment leads to the formation of
various sulfur compounds. This guide synthesizes available quantitative data, details
experimental protocols for its environmental assessment, and visualizes key processes and
workflows.

Physicochemical Properties

Ammonium thiosulfate is a colorless crystalline solid that is highly soluble in water. It is
commonly available as a liquid solution.[1] Key physicochemical properties are summarized in
Table 1.
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Table 1: Physicochemical Properties of Ammonium Thiosulfate

Property Value Reference
Chemical Formula (NH4)25203 [1]

Molar Mass 148.20 g/mol [1]
Appearance Colorless crystalline solid [1]

Odor Ammonia odor [1]

Density 1.679 g/cm3

Melting Point Decomposes at 150 °C

Solubility in Water Very soluble

pH (60% solution) 6.5-7.0

Environmental Fate and Transport

The environmental fate of ammonium thiosulfate is primarily governed by its transformations
in soil and water.

Soil

When applied to soil, ammonium thiosulfate undergoes oxidation, primarily through microbial
activity. The thiosulfate (S20327) is converted to tetrathionate (S20e2~) and subsequently to
sulfate (SO427), which is the form of sulfur readily taken up by plants. This conversion process
can take one to several weeks, depending on factors such as soil temperature and microbial
activity.

The enzymatic degradation of thiosulfate in soil is a key process. While specific enzymatic
pathways for ATS degradation are complex and can involve various sulfur-oxidizing bacteria,
the overall process is a critical part of the sulfur cycle.

» Soil Acidification: The oxidation of the ammonium (NHa*) component of ATS to nitrate (NOs™)
through nitrification is an acidifying process. This can lead to a decrease in soil pH over time.
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« Nitrification Inhibition: Ammonium thiosulfate has been shown to inhibit the activity of
nitrifying bacteria, specifically the conversion of ammonium to nitrite. This can help to reduce
the leaching of nitrate, a mobile form of nitrogen, and keep nitrogen in the less mobile
ammonium form for a longer period. The inhibition is attributed to both thiosulfate and its
oxidation product, tetrathionate.

» Nutrient Availability: By lowering soil pH, ATS can increase the availability of certain
micronutrients, such as iron and manganese, to plants.

When applied to the soil surface, especially in alkaline conditions, the ammonium in ATS can
be converted to ammonia gas (NHs) and lost to the atmosphere through volatilization.

Water

Ammonium thiosulfate is highly soluble in water and can enter aquatic systems through
runoff and leaching from agricultural lands. Its fate in water is influenced by dilution, microbial
degradation, and chemical reactions.

Air
The primary concern regarding air quality is the potential for ammonia volatilization from soil

applications. Upon heating, ammonium thiosulfate can decompose and release ammonia
gas.

Ecotoxicological Effects

The ecotoxicity of ammonium thiosulfate has been evaluated for various aquatic organisms.

Aquatic Toxicity

Acute toxicity data for several aquatic species are summarized in Table 2. The toxicity is
generally attributed to the ammonium/ammonia component, with the un-ionized ammonia form
being more toxic to aquatic life.

Table 2: Acute Aquatic Toxicity of Ammonium Thiosulfate
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] Test Duration ] Concentration
Organism Endpoint Reference
(hours) (mglL)
Rainbow Trout
(Oncorhynchus 96 LC50 770
myKkiss)
Bluegill (Lepomis
_ 96 LC50 1000
macrochirus)
Sheepshead
Minnow
_ 96 LC50 >1000
(Cyprinodon
variegatus)
Mysid Shrimp
(Mysidopsis 96 LC50 77
bahia)
Daphnia magna 48 EC50 230
Green Algae
(Pseudokirchneri 72 ErC50 >100

ella subcapitata)

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The
concentration of a substance that causes a 50% effect (e.g., immobilization) in the test
organisms. ErC50: The concentration that causes a 50% reduction in growth rate.

Terrestrial Ecotoxicity

» Soil Microorganisms: Ammonium thiosulfate can impact soil microbial communities. Its
nitrification-inhibiting properties directly affect the populations of nitrifying bacteria. The
changes in soil pH and nutrient availability can also indirectly influence the broader microbial
community structure and function.

e Plants: While a nutrient source, high concentrations of ammonium thiosulfate can have
phytotoxic effects, including inhibition of seed germination and damage to plant roots.
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Experimental Protocols

The assessment of the environmental impact of ammonium thiosulfate relies on standardized
experimental protocols.

Aquatic Toxicity Testing

Standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD) are commonly followed for agquatic toxicity testing.

This test determines the concentration of a substance that is lethal to 50% of fish over a 96-
hour period (96-h LC50).

e Test Organism: Typically Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

e Procedure: Fish are exposed to a range of concentrations of the test substance in a static,
semi-static, or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.

e Endpoint: The 96-hour LC50 is calculated.

This test assesses the concentration of a substance that immobilizes 50% of Daphnia magna
over a 48-hour period (48-h EC50).

o Test Organism:Daphnia magna, less than 24 hours old.

» Procedure: Daphnids are exposed to a series of test concentrations for 48 hours.
Immobilization is observed at 24 and 48 hours.

e Endpoint: The 48-hour EC50 for immobilization is determined.

This test evaluates the effect of a substance on the growth of freshwater algae over a 72-hour
period.

¢ Test Organism: Commonly Pseudokirchneriella subcapitata.

o Procedure: Exponentially growing algal cultures are exposed to various concentrations of the
test substance. Algal growth is measured over 72 hours.
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o Endpoint: The concentration that inhibits the growth rate by 50% (ErC50) is calculated.

Soil Impact Assessment

This method assesses the potential of a chemical to inhibit the rate of ammonium oxidation in

soil.

e Procedure: Soil samples are treated with ammonium and the test substance. The rate of
nitrate formation is measured over time and compared to a control without the test
substance.

o Endpoint: The percentage inhibition of nitrification is calculated.
These tests evaluate the potential phytotoxicity of a substance.

o Procedure: Seeds of selected plant species (e.g., wheat, lettuce) are exposed to soil treated
with different concentrations of the test substance. Germination rates and root/shoot length
are measured after a specified period.

» Endpoints: EC50 values for germination inhibition and root/shoot growth reduction are
determined.

Analytical Methods

The determination of ammonium thiosulfate and its degradation products in environmental

samples is crucial for exposure assessment.

» lon Chromatography: This is a common and sensitive method for the simultaneous
determination of thiosulfate and other sulfur anions like tetrathionate in soil and water
samples. The method typically involves separation on an anion-exchange column followed
by conductivity or UV detection.

¢ Ammonia Determination: Ammonia can be measured using various methods, including
colorimetric techniques (e.g., indophenol blue method) or ion-selective electrodes.

Signaling Pathways and Experimental Workflows
Signaling Pathways
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The molecular mechanisms underlying the toxicity of ammonium thiosulfate are not fully
elucidated. However, the toxicity of its components, ammonia and thiosulfate, can provide
insights.

o Ammonia Toxicity: In aquatic organisms, the un-ionized form of ammonia (NHs) is highly
toxic. It can diffuse across cell membranes and disrupt cellular pH balance, leading to a
cascade of adverse effects, including impaired ion regulation, altered metabolism, and
neurological damage.

o Thiosulfate Effects: Thiosulfate itself is generally considered to have low toxicity. However, at
high concentrations, it may interfere with cellular respiration. In some organisms, thiosulfate
can be metabolized by enzymes like rhodanese.
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Experimental Workflows

The following diagrams illustrate typical workflows for assessing the environmental impact of
ammonium thiosulfate.
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Conclusion

Ammonium thiosulfate is a valuable agricultural and industrial chemical, but its use requires
careful management to mitigate potential environmental impacts. Its effects on soil chemistry,
particularly nitrification inhibition and acidification, can be beneficial for nutrient management
but also require monitoring. The primary environmental risk is associated with its potential
toxicity to aquatic life, driven by the ammonia component. Understanding the environmental
fate and ecotoxicological profile of ammonium thiosulfate through standardized testing
protocols is essential for its responsible use and for the development of sustainable agricultural
and industrial practices. Further research into the specific molecular signaling pathways
affected by its components will provide a more complete picture of its environmental
interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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